Cas no 13505-32-3 (N-(p-Toluenesulfonyl)-L-phenylalanine)

• Product Name: N-(p-Toluenesulfonyl)-L-phenylalanine
• CAS No: 13505-32-3
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD00037251
• CID: 49304
• PubChem ID: 99327
• Update Time: 2025-04-18

N-(p-Toluenesulfonyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(p-Toluenesulfonyl)-L-phenylalanine
• Tos-Phe-OH
• (S)-2-(4-Methylphenylsulfonamido)-3-phenylpropanoic acid
• 2-{[(4-Methylphenyl)sulfonyl]amino}-3-phenylpropanoic acid
• N-p-Tosyl-L-phenylalanine
• N-Tosyl-L-phenylalanine
• Tosyl-L-phenylalanine
• Tos-Phe
• os-Phe-OH
• Tos-L-Phe-OH
• TOS-PHENYLALANINE-OH
• P-TOSYL-L-PHENYLALANINE
• N-P-TOSYL-L-PHENYLALANINE 97%
• Phenylalanine, N-[(4-methylphenyl)sulfonyl]-
• N-((4-Methylphenyl)sulfonyl)-L-phenylalanine
• (2S)-2-(4-methylbenzenesulfonamido)-3-phenylpropanoic acid
• N-[(4-methylphenyl)sulfonyl]-L-phenylalanine
• L-Phenylalanine, N-((4-methylphenyl)sulfonyl)-
• CGRCVIZBNRUWLY-HNNXBMFYSA-N
• T1443
• AKOS004910130
• N-p-toluenesulfonyl-L-phenylalanine
• NSC-211907
• F10619
• 13505-32-3
• N-(p-Toluenesulfonyl)-(S)-phenylalanine
• Nalpha-(4-methylbenzenesulfonyl)-L-phenylalanine
• (S)-N-Tosylphenylalanine
• J-300216
• EN300-303246
• CS-0153039
• 83P935XGB5
• SCHEMBL697477
• NSC 211907
• Ts-L-Phe-OH
• BDBM50130010
• DS-14369
• n-tosyl-(s)-phenylalanine
• CHEMBL3275993
• (2S)-2-[(4-methylphenyl)sulfonylamino]-3-phenylpropanoic acid
• N-(p-Toluenesulfonyl)phenylalanine
• Q-101835
• L-Phenylalanine, N-[(4-methylphenyl)sulfonyl]-
• MFCD00037251
• Z115588926
• A806876
• AC-31361
• STK499880

• MDL： MFCD00037251
• Inchi： 1S/C16H17NO4S/c1-12-7-9-14(10-8-12)22(20,21)17-15(16(18)19)11-13-5-3-2-4-6-13/h2-10,15,17H,11H2,1H3,(H,18,19)/t15-/m0/s1
• InChI Key： CGRCVIZBNRUWLY-HNNXBMFYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08800
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 517.7℃ at 760 mmHg
• Flash Point: 266.9±32.9 °C
• Refractive Index: -2.8 ° (C=4.5, Acetone)
• PSA: 91.85000
• LogP: 3.44090
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(p-Toluenesulfonyl)-L-phenylalanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters